Cas no 83004-10-8 (2-Bromo-6-(bromomethyl)pyridine)

• Product Name: 2-Bromo-6-(bromomethyl)pyridine
• CAS No: 83004-10-8
• MF: C₆H₅Br₂N
• MW: 250.918599843979
• MDL: MFCD07368202
• CID: 720137
• PubChem ID: 12954796
• Update Time: 2025-05-21

2-Bromo-6-(bromomethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(bromomethyl)pyridine
• 2-bromo-6-bromomethyl-pyridine
• Pyridine,2-bromo-6-(bromomethyl)-
• 6-Bromo-2-bromomethylpyridine
• 2-Bromo-6-(bromomethyl)pyridine (ACI)
• 2-Bromo-6-bromomethylpyridine
• SS-3030
• CS-W005793
• LSRDTCMNGSMEEI-UHFFFAOYSA-N
• EN300-86078
• 2-Bromo-6-bromomethyl-pyridin
• J-508424
• 6-bromo-2-(bromomethyl)pyridine
• AC-14983
• SCHEMBL506617
• 2-(bromomethy l)-6-bromopyridine
• Pyridine, 2-bromo-6-(bromomethyl)-
• DB-027624
• 83004-10-8
• DTXSID50513837
• SB38911
• AKOS005073879
• MFCD07368202
• SY022087

• MDL： MFCD07368202
• Inchi： 1S/C6H5Br2N/c7-4-5-2-1-3-6(8)9-5/h1-3H,4H2
• InChI Key： LSRDTCMNGSMEEI-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(CBr)N=1

Computed Properties

• Exact Mass: 248.87900
• Monoisotopic Mass: 248.87887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.955
• Melting Point: 82-85°C
• Boiling Point: 275 ºC
• Flash Point: 120 ºC
• PSA: 12.89000
• LogP: 2.73900

2-Bromo-6-(bromomethyl)pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2-Bromo-6-(bromomethyl)pyridine

2-Bromo-6-(bromomethyl)pyridine (CAS No. 83004-10-8): A Comprehensive Overview

2-Bromo-6-(bromomethyl)pyridine (CAS No. 83004-10-8) is a brominated pyridine derivative that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound, characterized by its bromine substituents at positions 2 and 6 of the pyridine ring, exhibits unique chemical properties that make it a valuable building block in various research and industrial applications. Recent studies have highlighted its potential in the development of advanced materials, drug delivery systems, and as a precursor for bioactive molecules.

The chemical structure of 2-Bromo-6-(bromomethyl)pyridine consists of a pyridine ring with bromine atoms at positions 2 and 6. The bromomethyl group (-CH₂Br) at position 6 introduces additional reactivity, enabling this compound to participate in a wide range of organic reactions. Its physical properties, including a melting point of approximately 155°C and a boiling point around 355°C, make it suitable for use in high-temperature synthetic processes. The compound is also sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and THF.

Recent advancements in synthetic chemistry have led to innovative methods for the preparation of 2-Bromo-6-(bromomethyl)pyridine. One notable approach involves the bromination of pyridine derivatives using N-bromosuccinimide (NBS) under radical conditions. This method not only ensures high yields but also allows for precise control over the substitution pattern on the pyridine ring. Another emerging technique employs transition-metal-catalyzed cross-coupling reactions, which enable the construction of complex pyridine-based architectures incorporating brominated substituents.

The chemical reactivity of 2-Bromo-6-(bromomethyl)pyridine is primarily influenced by the electron-withdrawing nature of the bromine atoms and the presence of the reactive bromomethyl group. These features make it an excellent substrate for nucleophilic aromatic substitution (SNAr), elimination reactions, and coupling reactions. For instance, recent studies have demonstrated its utility in Suzuki-Miyaura cross-couplings, where it serves as a versatile electrophile for constructing biaryl compounds with unprecedented efficiency.

In terms of applications, 2-Bromo-6-(bromomethyl)pyridine has found significant use in the synthesis of heterocyclic compounds, which are widely employed in pharmaceuticals and agrochemicals. Its ability to act as a precursor for bioactive molecules has been exploited in drug discovery programs targeting various diseases, including cancer and infectious diseases. Moreover, this compound has been incorporated into polymer frameworks to create advanced materials with tailored electronic and mechanical properties.

Recent research has also explored the potential of 2-Bromo-6-(bromomethyl)pyridine in energy storage applications. For example, studies have shown that its derivatives can serve as cathode materials in lithium-ion batteries due to their high redox activity and stability under cycling conditions. Additionally, its role as a building block for metal-organic frameworks (MOFs) has opened new avenues for gas storage and catalysis.

The toxicological profile of 2-Bromo-6-(bromomethyl)pyridine is an area of ongoing investigation. While preliminary data suggest that it exhibits moderate cytotoxicity against certain cancer cell lines, further studies are required to fully understand its safety profile and potential risks associated with occupational exposure.

In conclusion, 2-Bromo-6-(bromomethyl)pyridine (CAS No. 83004-10-8) is a versatile compound with a rich array of chemical properties that make it an invaluable tool in modern chemistry. Its applications span across multiple disciplines, from organic synthesis to materials science, and recent advancements have underscored its potential for future innovations in drug development and energy storage technologies.